3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid

• IUPAC Name: 3-(4-tert-butylphenyl)-3-[[2-(2-methylphenoxy)acetyl]amino]propanoic acid
• InChI: InChI=1S/C22H27NO4/c1-15-7-5-6-8-19(15)27-14-20(24)23-18(13-21(25)26)16-9-11-17(12-10-16)22(2,3)4/h5-12,18H,13-14H2,1-4H3,(H,23,24)(H,25,26)
• InChI Key: HBVMXVNEANDPAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC(CC(=O)O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid, also known as TTA, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists, which are known to regulate various metabolic processes in the body.

Mechanism of Action

The mechanism of action of 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid involves its binding to PPARs, which are present in various tissues such as liver, adipose tissue, and skeletal muscle. Upon binding, 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid induces a conformational change in the receptor, which leads to the recruitment of coactivators and the activation of gene transcription. The genes regulated by PPARs are involved in various metabolic processes such as fatty acid oxidation, glucose uptake, and inflammation.
Biochemical and Physiological Effects:
3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has been shown to have various biochemical and physiological effects in animal models. It has been found to improve insulin sensitivity by increasing glucose uptake in skeletal muscle and reducing hepatic glucose production. 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has also been shown to reduce plasma triglyceride levels by increasing fatty acid oxidation in liver and adipose tissue. It has been found to inhibit the development of atherosclerosis by reducing inflammation and oxidative stress. 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has also been shown to have neuroprotective effects by reducing neuronal damage and inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has several advantages for lab experiments. It is a potent and selective PPAR agonist, which allows for the investigation of specific PPAR-mediated pathways. 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has also been shown to have low toxicity and good bioavailability in animal models, which makes it suitable for in vivo studies. However, 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has some limitations for lab experiments. It is a synthetic compound that may have off-target effects, which can complicate the interpretation of results. 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid also has a short half-life in vivo, which requires frequent dosing or continuous infusion to maintain its effects.

Future Directions

There are several future directions for the research on 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid. One direction is to investigate its effects on other metabolic processes such as energy expenditure and lipid accumulation in adipose tissue. Another direction is to investigate its effects on other tissues such as heart and kidney, which are also involved in metabolic regulation. The development of 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid derivatives with improved pharmacokinetic properties and selectivity for specific PPAR isoforms is another direction for future research. Finally, the investigation of 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid in clinical trials for the treatment of metabolic disorders such as type 2 diabetes and dyslipidemia is a promising direction for translational research.

Scientific Research Applications

3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has been extensively used in scientific research to investigate its effects on various metabolic processes in the body. It has been shown to activate PPARs, which are nuclear receptors that regulate the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. 3-(4-tert-butylphenyl)-3-{[(2-methylphenoxy)acetyl]amino}propanoic acid has been found to improve insulin sensitivity, reduce plasma triglyceride levels, and inhibit the development of atherosclerosis in animal models. It has also been shown to have anti-inflammatory and neuroprotective effects.